Tizabrin
Description
Tizabrin (替扎布林) is a pharmaceutical agent classified as an anticoagulant, specifically targeting the blood and hematopoietic system . It is listed among active ingredients in designated pharmaceuticals in international regulatory documents, such as Japan’s Specified Commissioned Pharmaceuticals (附属書ⅠA), where it is denoted as チザブリン . This compound’s inclusion in pharmacological compendia underscores its clinical relevance, though its exact molecular structure and pharmacokinetic profile remain unspecified in the available sources .
Properties
CAS No. |
83573-53-9 |
|---|---|
Molecular Formula |
C8H15NO3S |
Molecular Weight |
205.28 g/mol |
IUPAC Name |
(1R,3S,5R)-2,2,5-trimethyl-1-oxo-1,4-thiazinane-3-carboxylic acid |
InChI |
InChI=1S/C8H15NO3S/c1-5-4-13(12)8(2,3)6(9-5)7(10)11/h5-6,9H,4H2,1-3H3,(H,10,11)/t5-,6+,13-/m1/s1 |
InChI Key |
GBNFAIIPJQPAHF-KATQCZMTSA-N |
SMILES |
CC1CS(=O)C(C(N1)C(=O)O)(C)C |
Isomeric SMILES |
C[C@@H]1C[S@@](=O)C([C@@H](N1)C(=O)O)(C)C |
Canonical SMILES |
CC1CS(=O)C(C(N1)C(=O)O)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- For example, this compound and Tizanidine both incorporate heterocyclic rings but target distinct biological systems .
- Anticoagulant efficacy likely depends on specific functional groups (e.g., carboxylic acid in benzothiophene analogs) that interact with coagulation factors .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
